Cas no 69921-21-7 (1-methyl-3-phenyl-1-prop-2-ynylurea)

1-methyl-3-phenyl-1-prop-2-ynylurea structure
69921-21-7 structure
Product Name:1-methyl-3-phenyl-1-prop-2-ynylurea
CAS No:69921-21-7
MF:C11H12N2O
MW:188.225782394409
CID:974413
PubChem ID:304358
Update Time:2025-04-19

1-methyl-3-phenyl-1-prop-2-ynylurea Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-phenyl-1-prop-2-ynylurea
    • 1-methyl-3-phenyl-1-(prop-2-ynyl)urea
    • AC1L74T2
    • NSC196164
    • 69921-21-7
    • NSC-196164
    • N-Methyl-N'-phenyl-N-prop-2-yn-1-ylurea
    • DTXSID40307883
    • Inchi: 1S/C11H12N2O/c1-3-9-13(2)11(14)12-10-7-5-4-6-8-10/h1,4-8H,9H2,2H3,(H,12,14)
    • InChI Key: DKQSHNPCLHEFSL-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)N(C)CC#C

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.154
  • Boiling Point: 364.2°C at 760 mmHg
  • Flash Point: 174°C
  • Refractive Index: 1.602
  • PSA: 32.34
  • LogP: 1.85650

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